Cas no 75187-63-2 (7,8-Dihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one)

7,8-Dihydroxy-3-(4-hydroxyphenyl)-chromen-4-one is a flavonoid derivative characterized by its trihydroxy-substituted chromen-4-one core structure. This compound exhibits notable chemical properties due to the presence of multiple hydroxyl groups, which enhance its reactivity and potential for forming hydrogen bonds. Its structural features suggest utility in biochemical research, particularly in studies involving antioxidant mechanisms, enzyme inhibition, or metal chelation. The compound’s well-defined aromatic system and phenolic groups may also contribute to its stability and solubility in polar solvents. These attributes make it a candidate for investigating structure-activity relationships in flavonoid-based compounds or as a precursor in synthetic chemistry applications.
7,8-Dihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one structure
75187-63-2 structure
Product Name:7,8-Dihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one
CAS No:75187-63-2
MF:C15H10O5
MW:270.236904621124
MDL:MFCD00885567
CID:577644
Update Time:2025-06-06

7,8-Dihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,7,8-dihydroxy-3-(4-hydroxyphenyl)-
    • 7,8,4'-Trihydroxyisoflavone
    • 7,8-Dihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one
    • 7,8-dihydroxy-3-(4-hydroxyphenyl)chromen-4-one
    • 4',7,8-Trihydroxyisoflavone
    • 7,4'-Trihydroxyisoflavone
    • 8-Hydroxydaidzein
    • 7,8-Dihydroxy-3-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
    • 7,8-Dihydroxy-3-(4-hydroxyphenyl)-4H-chromen-4-one
    • NSC678112
    • 4H-1-Benzopyran-4-one, 7,8-dihydroxy-3-(4-hydroxyphenyl)-
    • 7,8,4''-trihydroxyisoflavone
    • 4'',7,8-trihydroxyisoflavone
    • BMZFZTMWBCFKSS-UHFFFAOYSA-N
    • HMS
    • NSC 678112
    • MDL: MFCD00885567
    • Inchi: 1S/C15H10O5/c16-9-3-1-8(2-4-9)11-7-20-15-10(13(11)18)5-6-12(17)14(15)19/h1-7,16-17,19H
    • InChI Key: BMZFZTMWBCFKSS-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C2C(=O)C3C(=C(C(=CC=3)O)O)OC=2)=CC=1

Computed Properties

  • Exact Mass: 270.05300
  • Monoisotopic Mass: 270.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87
  • XLogP3: 1.204

Experimental Properties

  • Density: 1.548
  • Boiling Point: 558.2 °C at 760 mmHg
  • Flash Point: 218.1 °C
  • Refractive Index: 1.732
  • Solubility: DMSO: soluble10mg/mL, clear
  • PSA: 90.90000
  • LogP: 2.57680

7,8-Dihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
  • Storage Condition:2-8°C

7,8-Dihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one Customs Data

  • HS CODE:2914501900
  • Customs Data:

    China Customs Code:

    2914501900

    Overview:

    2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

7,8-Dihydroxy-3-(4-hydroxy-phenyl)-chromen-4-one Pricemore >>

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Apollo Scientific
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